Cas no 111766-79-1 (Proline,3,4-dihydroxy-, (2a,3a,4b)- (9CI))
111766-79-1 structure
Product Name:Proline,3,4-dihydroxy-, (2a,3a,4b)- (9CI)
CAS No:111766-79-1
MF:C5H9NO4
MW:147.129261732101
CID:129387
PubChem ID:13743491
Update Time:2025-04-18
Proline,3,4-dihydroxy-, (2a,3a,4b)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Proline,3,4-dihydroxy-, (2a,3a,4b)- (9CI)
- Proline, 3,4-dihydroxy-, (2alpha,3alpha,4beta)- (9CI)
- SCHEMBL9843528
- (2R,3R,4R)-3,4-Dihydroxypyrrolidine-2-carboxylic acid
- 111766-79-1
-
- Inchi: 1S/C5H9NO4/c7-2-1-6-3(4(2)8)5(9)10/h2-4,6-8H,1H2,(H,9,10)/t2-,3-,4+/m1/s1
- InChI Key: HWNGLKPRXKKTPK-JJYYJPOSSA-N
- SMILES: O[C@H]1[C@@H](CN[C@H]1C(=O)O)O
Computed Properties
- Exact Mass: 272.08309
- Monoisotopic Mass: 147.05315777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.8
- Topological Polar Surface Area: 89.8Ų
Experimental Properties
- PSA: 52.54
Proline,3,4-dihydroxy-, (2a,3a,4b)- (9CI) Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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